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Compound of Interest

Compound Name: BMS-199264 hydrochloride

Cat. No.: B606220 Get Quote

BMS-199264 Hydrochloride: Technical Support
Center
This guide provides researchers, scientists, and drug development professionals with essential

information for handling BMS-199264 hydrochloride, focusing on common challenges related

to its solubility and stability.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of BMS-199264
hydrochloride?

The recommended solvent for preparing a high-concentration stock solution is Dimethyl

sulfoxide (DMSO).[1][2][3][4] Solubility in DMSO has been reported at concentrations ranging

from 10 mg/mL to 100 mg/mL.[1][3][4] To ensure complete dissolution, sonication or ultrasonic

treatment is highly recommended.[1][3] It is also critical to use newly opened, anhydrous

DMSO, as the compound's solubility can be significantly impacted by absorbed moisture.[1]

Q2: I'm having trouble dissolving the compound, even in DMSO. What troubleshooting steps

can I take?

If you encounter dissolution issues, please follow this workflow:
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Verify Solvent Quality: Ensure you are using a fresh, high-purity, anhydrous grade of DMSO.

[1]

Apply Energy: Use an ultrasonic bath or a vortex mixer to aid dissolution. Gentle warming

can also be applied, but monitor the solution closely.

Check Concentration: You may be exceeding the solubility limit. Re-calculate your desired

concentration and compare it with the reported values in the table below.

Allow Sufficient Time: Ensure the solution is mixed for an adequate period to allow for

complete dissolution.

Q3: My compound precipitated after I diluted the DMSO stock solution into my aqueous cell

culture medium. How can I fix this?

This is a common issue known as aqueous "crash out," which occurs when a compound

soluble in an organic solvent is introduced into an aqueous environment where it is poorly

soluble. To mitigate this:

Lower the Final Concentration: The most straightforward solution is to decrease the final

working concentration of the compound in your aqueous medium.

Increase Mixing: When diluting, add the DMSO stock drop-wise into the aqueous medium

while vortexing or stirring vigorously to promote rapid dispersion.

Use an Intermediate Solvent (if permissible): For certain applications, using an intermediate

solvent or a formulation with co-solvents like PEG300 and Tween-80 can improve solubility in

aqueous systems.[1][3]

Q4: How should I properly store the solid (powder) form of BMS-199264 hydrochloride?

The solid compound should be stored in a dry, dark environment and kept sealed to protect it

from moisture.[1][2][3]

Long-term storage (months to years): -20°C.[2][3]
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Short-term storage (days to weeks): 0-4°C.[2] The product is generally stable for several

weeks at ambient temperature, such as during shipping.[2] When stored correctly, the shelf

life is greater than two years.[2]

Q5: What is the best practice for storing stock solutions, and for how long are they stable?

To prevent degradation from repeated freeze-thaw cycles, stock solutions should be aliquoted

into smaller, single-use volumes.[1] Store the aliquots sealed and protected from moisture.[1]

-80°C: Stable for 6 months to 1 year.[1][3]

-20°C: Stable for up to 1 month.[1][4]

Data Summary
Table 1: Solubility of BMS-199264 Hydrochloride

Solvent /
Formulation

Concentration Notes Citations

DMSO 80 - 100 mg/mL

Sonication is

recommended. Use of

new, anhydrous

DMSO is critical.

[1][3]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 - 3.3 mg/mL
A common formulation

for in vivo studies.
[1][3]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL
Alternative in vivo

formulation.
[1]

10% DMSO, 90%

Corn Oil
≥ 2.5 mg/mL

Alternative in vivo

formulation.
[1]

Table 2: Storage & Stability Recommendations
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Form Condition Duration Citations

Solid (Powder) -20°C (Long-term) > 2 years [2][3]

0 - 4°C (Short-term) Days to Weeks [2]

Stock Solution -80°C 6 - 12 months [1][3]

-20°C 1 month [1][4]

Experimental Protocols & Workflows
Protocol 1: Preparation of a 100 mM DMSO Stock
Solution

Preparation: Allow the vial of solid BMS-199264 hydrochloride (MW: 567.53 g/mol ) to

equilibrate to room temperature before opening.

Calculation: To prepare 1 mL of a 100 mM stock solution, you will need 56.75 mg of the

compound.

Solvent Addition: Using a calibrated pipette, add 1 mL of new, anhydrous DMSO to the vial.

Dissolution: Cap the vial tightly and vortex thoroughly. Place the vial in an ultrasonic water

bath until the solution becomes completely clear. Visually inspect for any remaining solid

particles.

Storage: Aliquot the clear solution into single-use tubes and store immediately at -80°C.

Visual Guides
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Stock Solution Preparation Workflow

Start: Weigh
BMS-199264 HCl Powder

Add Anhydrous DMSO
to Target Concentration

Vortex / Sonicate
for 5-10 minutes

Visually Inspect
for Particulates

Solution is Clear

 Yes 

Solid Remains

 No 

Aliquot into
Single-Use Tubes

Troubleshoot:
1. Continue Sonication

2. Gentle Warming
3. Verify Calculation

Store at -80°C

End

Click to download full resolution via product page

Caption: Workflow for preparing a DMSO stock solution.
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Troubleshooting Aqueous Precipitation

Solutions

Precipitation observed after
diluting DMSO stock into
aqueous buffer/media?

Decrease final
working concentration

 Yes 

No Precipitation:
Proceed with Experiment

 No 

Improve mixing technique
(e.g., vortex while adding)

Check if a small % of organic
co-solvent is tolerated
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Caption: Decision tree for addressing compound precipitation.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b606220?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BMS-199264 Simplified Mechanism of Action

Normal Conditions Ischemic Conditions

Mitochondrial
F1F0-ATPase

ATP Synthesis
(ADP + Pi -> ATP)

ATP Hydrolysis
(ATP -> ADP + Pi)

BMS-199264

InhibitsNo Effect

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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